Cas no 52663-52-2 (2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole)

• Product Name: 2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole
• CAS No: 52663-52-2
• MF: C₁₂H₁₅N₃S₃
• MW: 297.462598085403
• CID: 2830380
• PubChem ID: 14993394
• Update Time: 2025-04-21

2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 52663-52-2
• 2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole
• SCHEMBL9687398
• DTXSID60566657

• Inchi： 1S/C12H15N3S3/c1-14-6-8-15(9-7-14)18-17-12-13-10-4-2-3-5-11(10)16-12/h2-5H,6-9H2,1H3
• InChI Key： GLBXWVFONATVTQ-UHFFFAOYSA-N
• SMILES： S(N1CCN(C)CC1)SC1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 297.04281101Da
• Monoisotopic Mass: 297.04281101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.2Ų